Cas no 2228616-36-0 (1-1-(3-chloro-2,6-difluorophenyl)cyclopropylethan-1-ol)

• Product Name: 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylethan-1-ol
• CAS No: 2228616-36-0
• MF: C₁₁H₁₁ClF₂O
• MW: 232.654249429703
• CID: 6286835
• PubChem ID: 165636531
• Update Time: 2025-05-22

1-1-(3-chloro-2,6-difluorophenyl)cyclopropylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylethan-1-ol
• EN300-1976172
• 1-[1-(3-chloro-2,6-difluorophenyl)cyclopropyl]ethan-1-ol
• 2228616-36-0

• Inchi： 1S/C11H11ClF2O/c1-6(15)11(4-5-11)9-8(13)3-2-7(12)10(9)14/h2-3,6,15H,4-5H2,1H3
• InChI Key： YKRMBQSDMRALKM-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1F)C1(C(C)O)CC1)F

Computed Properties

• Exact Mass: 232.0466490g/mol
• Monoisotopic Mass: 232.0466490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-1-(3-chloro-2,6-difluorophenyl)cyclopropylethan-1-ol

1-1-(3-Chloro-2,6-Difluorophenyl)cyclopropylethan-1-ol: A Comprehensive Overview

1-1-(3-Chloro-2,6-Difluorophenyl)cyclopropylethan-1-ol, also known by its CAS number 2228616-36-0, is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a cyclopropane ring fused with a substituted phenyl group and an alcohol functional group. The presence of chlorine and fluorine atoms in the aromatic ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have explored its role in drug discovery, particularly in the development of anti-inflammatory and antiviral agents. The cyclopropane ring, known for its high strain energy, has been shown to enhance the pharmacokinetic properties of the compound, making it a promising candidate for further investigation.

The synthesis of 1-1-(3-Chloro-2,6-Difluorophenyl)cyclopropylethan-1-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the efficiency of the reaction, leading to higher yields and better purity levels. This advancement has made the compound more accessible for large-scale production and research purposes.

In terms of applications, this compound has been utilized in the development of advanced materials, including high-performance polymers and coatings. Its ability to form stable bonds with other molecules makes it an ideal candidate for creating durable and lightweight materials. Additionally, its electronic properties have been explored in the context of organic electronics, where it shows potential as a component in flexible displays and sensors.

Recent breakthroughs in computational chemistry have provided deeper insights into the molecular behavior of 1-1-(3-Chloro-2,6-Difluorophenyl)cyclopropylethan-1-ol. Advanced modeling techniques have revealed its interaction patterns with biological systems, paving the way for novel therapeutic applications. Furthermore, its compatibility with green chemistry principles has made it a sustainable choice for environmentally friendly chemical processes.

The continued exploration of this compound's properties is expected to unlock new opportunities across diverse industries. As researchers delve deeper into its potential, it is anticipated that 1-1-(3-Chloro-2,6-Difluorophenyl)cyclopropylethan-1-ol will play a pivotal role in shaping the future of chemical innovation.